Cas no 191598-99-9 (N-(4-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• CAS No: 191598-99-9
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 2858607
• PubChem ID: 975074
• Update Time: 2025-04-21

N-(4-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L232645-1EA
• N-(4-METHOXYPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE
• N-(4-METHOXYPHENYL)-2-(4-PHENYL-1-PIPERAZINYL)ACETAMIDE
• N-(4-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• Z30958577
• SMR000293169
• SR-01000269003
• CHEMBL1894611
• HMS2635H18
• HMS3365I09
• 191598-99-9
• AKOS001014284
• SR-01000269003-1
• MLS000662263
• CS-0362306
• 646-595-6
• F1757-0047
• JS-2429

• Inchi： 1S/C19H23N3O2/c1-24-18-9-7-16(8-10-18)20-19(23)15-21-11-13-22(14-12-21)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key： ZZYYFRAFJYDTHK-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=CC=CC=2)CC1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 325.17902698Da
• Monoisotopic Mass: 325.17902698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų